Cas no 1361560-34-0 (4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361560-34-0
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4920006
• Update Time: 2025-05-24

4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3NO/c12-8-2-1-6(10(13)11(8)14)7-5-15-4-3-9(7)16/h1-5H,(H,15,16)
• InChI Key： CQCAHYIZGSXOGJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CNC=CC1=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1

Additional information on 4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine

Comprehensive Overview of 4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361560-34-0)

4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine, identified by its CAS number 1361560-34-0, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a hydroxyl group and a trichlorophenyl moiety. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug development and crop protection.

The compound's chemical structure features a pyridine ring substituted with a hydroxyl group at the 4-position and a 2,3,4-trichlorophenyl group at the 3-position. This configuration contributes to its distinct physicochemical properties, such as moderate solubility in organic solvents and stability under standard laboratory conditions. These characteristics make 4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in pyridine derivatives due to their diverse biological activities. 4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine has shown promising results in preliminary studies for potential therapeutic applications. Researchers are particularly interested in its structure-activity relationship and how modifications to its core structure might enhance its efficacy in various applications.

The synthesis of CAS 1361560-34-0 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve efficiency and reduce environmental impact. These advancements align with current industry trends toward sustainable chemical production.

Analytical characterization of 4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine commonly involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods provide crucial information about the compound's purity, structural confirmation, and potential impurities. Quality control protocols for this material are rigorous, reflecting its importance in research applications.

From a commercial perspective, 1361560-34-0 is primarily supplied by specialty chemical manufacturers catering to the research and development sector. The global market for such fine chemicals has been expanding, driven by increased investment in life sciences and materials research. Pricing and availability of 4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine may vary depending on purity requirements and order quantities.

Safety considerations for handling CAS 1361560-34-0 follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Material Safety Data Sheets (MSDS) provide detailed handling and storage instructions for this compound.

Recent scientific literature has explored various derivatives of 4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine, investigating their potential in addressing current challenges in medicinal chemistry. The compound's scaffold offers multiple sites for structural modification, making it a versatile building block for drug discovery programs targeting various disease areas.

Environmental fate studies of similar chlorinated pyridine compounds suggest that proper disposal methods should be followed to minimize ecological impact. Researchers are increasingly focusing on developing biodegradable analogs that maintain the desired activity while reducing environmental persistence.

The patent landscape surrounding 1361560-34-0 and related compounds shows active development, particularly in pharmaceutical applications. Several patent families claim novel derivatives and their uses, indicating ongoing commercial interest in this chemical space.

For researchers considering working with 4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine, it's important to consult recent publications and patent literature to understand the latest developments. The compound's unique properties continue to make it a subject of interest in both academic and industrial research settings.

Future directions for CAS 1361560-34-0 research may include exploration of its potential in materials science applications, given the growing interest in functional organic materials. The compound's electronic properties and molecular architecture could make it suitable for developing novel materials with specific optical or electronic characteristics.

In conclusion, 4-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine represents an important compound in modern chemical research. Its unique structural features and potential applications across multiple domains ensure its continued relevance in scientific investigation. As research methodologies advance and new applications emerge, this compound will likely remain a focus of innovative chemical development.